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Compound of Interest

Compound Name: Isomalt

Cat. No.: B1678288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isomalt, a disaccharide sugar alcohol, has emerged as a versatile excipient in the

pharmaceutical industry. Its unique physicochemical properties, including low hygroscopicity,

sugar-like taste profile, and excellent stability, make it a valuable component in the

development of various dosage forms. This technical guide provides a comprehensive

overview of different isomalt grades, their specific research applications, and detailed

experimental methodologies.

Physicochemical Properties of Isomalt Grades
Isomalt is a mixture of two diastereomeric disaccharides: 6-O-α-D-glucopyranosyl-D-sorbitol

(GPS) and 1-O-α-D-glucopyranosyl-D-mannitol (GPM).[1] The ratio of these two components,

along with the manufacturing process (agglomeration, milling, or sieving), determines the

specific grade of isomalt and its corresponding physicochemical properties.[2][3] These

properties, in turn, dictate the suitability of a particular grade for a specific pharmaceutical

application. The following tables summarize the key quantitative data for various commercially

available isomalt grades, primarily from the galenIQ™ range, to facilitate easy comparison.

Table 1: General Properties of Isomalt Grades
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Property Value References

Chemical Name Isomalt [4]

Molecular Formula C₁₂H₂₄O₁₁ [4]

Molecular Weight 344.31 g/mol [4]

Melting Point 145-150 °C [4]

Caloric Value (EU) 2.4 kcal/g [5]

Caloric Value (US) 2.0 kcal/g [5]

Sweetness (vs. Sucrose) ~0.4 - 0.6 [4]

Hygroscopicity

Very low; does not significantly

absorb water up to 85% RH at

25°C

[4]

Chemical Stability

High thermal and chemical

stability; resistant to acids and

microbial influences

[4]

Table 2: Physicochemical Properties of Agglomerated Isomalt Grades for Direct Compression
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Property galenIQ™ 720 galenIQ™ 721 Isomalt DC 101

GPS:GPM Ratio 1:1 3:1 43-57% GPS

Solubility in water at

20°C ( g/100g

solution)

25 42 -

Particle Size (d50) ~200 µm ~180 µm 0.1 - 0.8 mm (90%)

Bulk Density (g/cm³) 0.40 0.40 0.38 - 0.48

Tapped Density (g/l) 448 448 -

Hausner Ratio 1.12 1.12 -

Carr's Index 10 10 -

Angle of Repose (˚) 33 31 -

Total Water (Karl

Fischer, %)
5.0 2.9 < 6.0

Primary Application

Direct Compression

(slow to medium fast

disintegration)

Direct Compression

(slow to very fast

disintegration)

Direct Compression

References [1][3][6] [1][3][7][8] [9]

Table 3: Physicochemical Properties of Milled and Sieved Isomalt Grades
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Propert
y

galenIQ
™ 800

galenIQ
™ 801

galenIQ
™ 900

galenIQ
™ 960

galenIQ
™ 981

Isomalt
ST-PF

Isomalt
LM-PF

Grade

Type
Milled Milled Sieved Sieved Sieved

Crystallin

e

Crystallin

e (low

moisture)

GPS:GP

M Ratio
1:1 - 1:1 - - -

43-57%

GPS

Solubility

in water

at 20°C (

g/100g

solution)

25 42 25 25 42 -
Soluble

in water

Particle

Size

(d50)

22 µm 24 µm - 380 µm 770 µm
< 0.1 mm

(90%)

< 0.1 mm

(90%)

Particle

Size

Range

< 50 µm

(90%)
-

500-3550

µm

(90%)

- - - -

Bulk

Density

(g/l)

500 500 850 820 780 - -

Total

Water

(Karl

Fischer,

%)

2.7 2.6 2.3 2.8 - - < 1.0

Primary

Applicati

on

Wet

Granulati

on, Roller

Compacti

on

Wet

Granulati

on, Roller

Compacti

on

High-

boiled

lozenges,

Medicate

d

confectio

nery

Starter

pellets

Pan

coating,

Syrups

Hard-

baked

goods

Chocolat

e

applicatio

ns
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Isomalt Manufacturing Process
The production of isomalt from sucrose involves a two-stage process, ensuring its unique

chemical structure and beneficial properties.[1][4]

Isomalt Manufacturing Process

Sucrose (from beet sugar)

Enzymatic Transglucosidation
(Immobilized Enzyme System)

Isomaltulose
(α-D-glucopyranosyl-1,6-D-fructose)

Catalytic Hydrogenation
(Raney Nickel Catalyst)

Isomalt
(Mixture of GPS and GPM)

Wet Granulation Process with Isomalt

Powder Blending
(API + galenIQ™ 800/801 + other excipients)

Addition of Granulating Fluid
(e.g., water, ethanol)
in a High-Shear Mixer

Wet Milling
(to break large agglomerates)

Drying
(e.g., Fluid Bed Dryer)

Dry Milling
(to achieve desired granule size)

Final Blending
(with lubricant/glidant)

Tableting
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Isomalt Grade Selection Guide

Intended Application?

Tablet Formulation Granulation Specialty Application

Tablet Type? Granulation Method? Specialty Type?

Direct Compression

Standard

Chewable/Lozenges

Chewable/
Lozenges

Desired Disintegration?

Slow/Medium Disintegration
(galenIQ™ 720)

Fast Disintegration
(galenIQ™ 721)

Fast Slow/Medium

Wet Granulation
(galenIQ™ 800/801)

Wet

Roller Compaction
(galenIQ™ 801)

Dry

Coating/Syrups
(galenIQ™ 981)

Coating

High-Boiled Lozenges
(galenIQ™ 900)

Hard Candy

Starter Pellets
(galenIQ™ 960)

Pellets

Chocolate Formulations
(Isomalt LM)

Chocolate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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